Cas no 3730-84-5 ( )

• Product Name: &nbsp
• CAS No: 3730-84-5
• MF: C₂₇H₃₈O₄
• MW: 426.588228702545
• CID: 922159
• PubChem ID: 337493
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (25R)-4-en-spirosta-3,6-dione
• (25R)-4-spirosten-3,6-dione
• (25R)-Spirost-4-en-3,6-dion
• (25R)-spirost-4-ene-3,6-dione
• AC1L7LUH
• DIOSGENIN OXIDATION PRODUCT
• SR-I-62
• SCHEMBL16039126
• NSC-355452
• DTXSID20320171
• (25R)-Spirost-4-en-3,6-dione
• 3730-84-5
• NSC355452
•  

• Inchi： 1S/C27H38O4/c1-15-5-10-27(30-14-15)16(2)24-23(31-27)13-20-18-12-22(29)21-11-17(28)6-8-25(21,3)19(18)7-9-26(20,24)4/h11,15-16,18-20,23-24H,5-10,12-14H2,1-4H3/t15-,16+,18-,19+,20+,23+,24+,25-,26+,27-/m1/s1
• InChI Key： BHUDKWOFZIXCDR-GBZPNVARSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC(C4=CC(CC[C@]4(C)[C@H]3CC[C@@]12C)=O)=O

Computed Properties

• Exact Mass: 426.27700
• Monoisotopic Mass: 426.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 5.10110